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Compound of Interest

Compound Name: 4-(Propionylamino)benzoic acid

Cat. No.: B099383

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
4-(Propionylamino)benzoic acid (CAS No. 19313-85-0). A complete Safety Data Sheet (SDS)
for this specific compound is not readily available in public domains. Therefore, some
information presented herein is based on general principles of laboratory safety and data for
the parent compound, benzoic acid. This guide should be used as a supplement to, not a
replacement for, a thorough risk assessment and adherence to all applicable safety regulations

in your institution.

Hazard Identification and Classification

4-(Propionylamino)benzoic acid is classified as a hazardous substance. The available data
indicates significant acute oral toxicity, as well as irritant properties.

Table 1: GHS Classification for 4-(Propionylamino)benzoic Acid
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Hazard GHS Signal Hazard
Category ) Source
Class Pictogram Word Statement
Acute H301: Toxic if
o Category 3 Danger
Toxicity, Oral swallowed
Skin .
) ) - ) Causes skin

Corrosion/Irrit ~ Not specified Warning L [1]

_ irritation
ation
Serious Eye Causes
Damage/Eye Not specified Warning serious eye [1]
Irritation irritation
Specific
Target Organ May cause
Toxicity Not specified Warning respiratory [1]
(Single irritation
Exposure)

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of 4-(Propionylamino)benzoic Acid

Property Value Source
Molecular Formula C10H11NOs [2]
Molecular Weight 193.20 g/mol [2]

CAS Number 19313-85-0 [2]
Appearance Solid

Flash Point Not applicable

Handling and Storage
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Proper handling and storage procedures are essential to minimize exposure and ensure
laboratory safety.

Handling

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to
minimize inhalation of dust.[3]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[4]
o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).[4][5]

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent
skin contact.[4]

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH/MSHA-approved respirator.

o Hygiene Practices: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke
in the work area.[7] Wash hands thoroughly after handling.[7]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

o Keep away from incompatible materials such as strong oxidizing agents.[38][9]

First Aid Measures

In case of exposure, immediate and appropriate first aid is critical.

Table 3: First Aid Measures for 4-(Propionylamino)benzoic Acid
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Exposure Route

First Aid Procedure

Source

Ingestion

IF SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician. Rinse mouth.

Do NOT induce vomiting.

[6]

Inhalation

IF INHALED: Remove person
to fresh air and keep
comfortable for breathing. Call
a POISON CENTER or
doctor/physician if you feel

unwell.

[6]7]

Skin Contact

IF ON SKIN: Take off
immediately all contaminated
clothing. Rinse skin with plenty
of water. If skin irritation
occurs: Get medical

advice/attention.

[7]

Eye Contact

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON CENTER or

doctor/physician.

[7]

Accidental Release and Firefighting Measures
Accidental Release

In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.
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Spill Response Protocol

Evacuate Immediate Area &
Restrict Access

Wear Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain Spill
(Avoid generating dust)

Clean Up Spill
(Use absorbent material for solids)

Place in Sealed Container
for Disposal

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Figure 1. Chemical Spill Response Workflow.
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Firefighting Measures

o Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local
circumstances and the surrounding environment, such as dry chemical, carbon dioxide,
water spray, or alcohol-resistant foam.[7]

o Specific Hazards: May emit toxic fumes, including carbon oxides and nitrogen oxides, under
fire conditions.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Toxicological Information

Detailed toxicological studies specifically for 4-(Propionylamino)benzoic acid are not widely
available. The primary known hazard is acute oral toxicity. For other potential health effects,
data from the parent compound, benzoic acid, may provide some insight, but should be
interpreted with caution. Benzoic acid is known to be a skin and eye irritant.[3]

Experimental Protocols: No specific experimental protocols for the safety assessment of 4-
(Propionylamino)benzoic acid were found in the reviewed literature. Standard OECD
guidelines for toxicity testing would be the presumed methodology for any future studies.

Exposure Response and First Aid Workflow

The following diagram outlines the logical steps for responding to a personal exposure event.
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First Aid Workflow for Exposure

Exposure Occurs

Remove from Exposure Source

Route of Exposure

Rinse Eyes Cautiously with Water
for Several Minutes

Remove Contaminated Clothing Rinse Mouth

Wash Skin with Soap & Water

Move to Fresh Air

DO NOT Induce Vomiting

Seek Immediate Medical Attention

Y

Click to download full resolution via product page
Figure 2. First Aid Response to Exposure.

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable federal, state, and
local regulations.[7] Do not allow the material to enter drains or water sources.[10]

This technical guide is intended to provide a starting point for the safe handling of 4-
(Propionylamino)benzoic acid. Always consult with your institution's environmental health

and safety department for specific guidance and protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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